Cas no 2228612-28-8 (1-(2,5-difluoro-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(2,5-difluoro-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228612-28-8
• MF: C₁₁H₁₂F₂N₂O₂
• MW: 242.221989631653
• CID: 5838160
• PubChem ID: 165854806
• Update Time: 2025-06-13

1-(2,5-difluoro-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluoro-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• 2228612-28-8
• EN300-1787078

• Inchi： 1S/C11H12F2N2O2/c1-10(2)5-11(10,14)6-3-8(13)9(15(16)17)4-7(6)12/h3-4H,5,14H2,1-2H3
• InChI Key： BRBHZPKPHNLRDF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C1(CC1(C)C)N)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.08668395g/mol
• Monoisotopic Mass: 242.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2,5-difluoro-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine

Recent Advances in the Study of 1-(2,5-difluoro-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2228612-28-8)

In recent years, the compound 1-(2,5-difluoro-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2228612-28-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and difluoro-nitrophenyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. The following sections provide an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-(2,5-difluoro-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient construction of the cyclopropane ring. These synthetic advancements have facilitated the production of gram-scale quantities of the compound, enabling further pharmacological evaluations. Notably, the presence of the difluoro and nitro groups on the phenyl ring has been identified as a critical factor in modulating the compound's reactivity and binding affinity to biological targets.

Recent in vitro studies have demonstrated that 1-(2,5-difluoro-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine exhibits potent inhibitory activity against a range of bacterial and fungal pathogens. Specifically, the compound has shown efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans, with minimum inhibitory concentrations (MICs) comparable to those of established antibiotics. Mechanistic studies suggest that the compound disrupts microbial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. These findings underscore its potential as a lead candidate for the development of new antimicrobial agents.

In addition to its antimicrobial properties, 1-(2,5-difluoro-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine has been investigated for its role in modulating central nervous system (CNS) targets. Preliminary data indicate that the compound can cross the blood-brain barrier and interact with neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. This has sparked interest in its potential application for treating neurological disorders such as Parkinson's disease and depression. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Despite its promising biological activities, challenges remain in the clinical translation of 1-(2,5-difluoro-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed through comprehensive preclinical studies. Recent efforts have focused on derivatizing the compound to improve its pharmacokinetic properties while retaining its therapeutic efficacy. For instance, modifications to the nitro group have yielded analogs with enhanced solubility and reduced off-target effects.

In conclusion, 1-(2,5-difluoro-4-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2228612-28-8) represents a versatile scaffold with significant potential in both antimicrobial and CNS drug development. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and explore its therapeutic applications. As the field advances, this compound may pave the way for the discovery of novel drugs addressing unmet medical needs.